molecular formula C₁₉¹³C₃H₂₈O₃ B1158328 2-Hydroxymethylene Ethisterone-13C3

2-Hydroxymethylene Ethisterone-13C3

Cat. No.: B1158328
M. Wt: 343.43
Attention: For research use only. Not for human or veterinary use.
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Description

Chemical Identity:
2-Hydroxymethylene Ethisterone-13C3 is a carbon-13 isotopically labeled derivative of 2-Hydroxymethylene Ethisterone, a modified steroid structurally related to Danazol (a synthetic androgen). Its molecular formula is C22H28O3 with three carbon-13 atoms replacing natural carbon at specific positions (CAS: 2787-02-2; molecular weight: 340.46) .

Properties

Molecular Formula

C₁₉¹³C₃H₂₈O₃

Molecular Weight

343.43

Synonyms

(17α)-17-Hydroxy-2-(hydroxymethylene)-pregn-4-en-20-yn-3-one-13C3;  17-Ethynyl-2-(hydroxymethylene)-testosterone-13C3; 

Origin of Product

United States

Comparison with Similar Compounds

Key Features :

  • Structural Modifications : Incorporation of a hydroxymethylene group (–CHOH–) at the C2 position and isotopic labeling for traceability .
  • Applications : Used in metabolic tracking, hormone regulation studies (testosterone/estrogen pathways), and cancer research to investigate cell growth and differentiation .

Structural and Functional Analogues

Table 1: Structural Comparison of Ethisterone Derivatives and Related Steroids
Compound Molecular Formula CAS Number Key Features Applications
Ethisterone C21H28O2 434-03-7 Parent compound; progestogenic activity Hormone therapy, contraceptive research
2-Hydroxymethylene Ethisterone C22H28O3 2787-02-2 C2 hydroxymethylene group; enhances receptor interaction Reproductive endocrinology, cancer studies
2-Hydroxymethylene Ethisterone-13C3 C22H28O3 (13C-labeled) N/A Isotopic labeling for metabolic tracing Pharmacokinetic studies, isotope dilution assays
AB-Dinor Steroids Varies (e.g., C19H28O2) N/A Contracted A and B rings; modified steroid nucleus Antiandrogenic activity, hormone antagonism
Norboletone Derivatives C20H28O2 N/A Designer steroids with hydroxymethylene groups; enhanced anabolic effects Performance-enhancing drug research

Isotopic Labeling and Detection

13C-Labeled Compounds :

  • Purpose: 2-Hydroxymethylene Ethisterone-13C3 is used as an internal standard in mass spectrometry and nuclear magnetic resonance (NMR) to quantify endogenous hormones or track metabolic pathways .
  • Comparison: Unlike non-labeled 2-Hydroxymethylene Ethisterone, the 13C3 variant avoids interference with natural isotopes, improving analytical accuracy. Similar 13C-labeled steroids (e.g., 2-Methoxy-13C,d3-estrone) are used in endocrine research .

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